Crelosidenib Gentisate

• CAS: 2759438-85-0
• Molecular Formula: C42H48N6O11
• Molecular Weight: 812.9 g/mol
• InChI: InChI=1S/C28H36N6O3.2C7H6O4/c1-4-25(35)33-14-12-32(13-15-33)24(16-20-6-7-20)22-10-8-21(9-11-22)19(3)30-27-29-17-23-18-37-28(36)34(5-2)26(23)31-27;2*8-4-1-2-6(9)5(3-4)7(10)11/h4,8-11,17,19-20,24H,1,5-7,12-16,18H2,2-3H3,(H,29,30,31);2*1-3,8-9H,(H,10,11)/t19-,24-;;/m0../s1
• InChIKey: XQWBGFYMSJJBDD-JVVPNVHDSA-N

Crelosidenib Gentisate (CAS 2759438-85-0) IDH Mutant Inhibitor Overview

Crelosidenib gentisate (LY3410738 gentisate) is a potent, selective, and orally active small molecule inhibitor of mutant isocitrate dehydrogenase (mIDH) [1]. It demonstrates inhibitory activity against multiple IDH1 and IDH2 mutant enzymes, with nanomolar IC50 values across IDH1 R132H, IDH1 R132C, IDH2 R140Q, and IDH2 R172K [2]. This compound is under clinical investigation for advanced hematologic malignancies with IDH1 or IDH2 mutations [3], and is characterized by covalent, irreversible binding to the mutant IDH1 allosteric site [4].

• [1] Crelosidenib gentisate - USAN File Number (lm-61). American Medical Association. View Source
• [2] MedChemExpress. Crelosidenib (gentisate) Product Datasheet. View Source
• [3] DrugBank DB21642. Crelosidenib. View Source
• [4] Salama V, et al. Abstract 6417: LY3410738, a novel inhibitor of mutant IDH1 is more effective than Ivosidenib and potentiates antileukemic activity of standard chemotherapy in preclinical models of acute myeloid leukemia (AML). Cancer Res 2020;80(16_Suppl):6417. View Source

Crelosidenib Gentisate Substitution Risks: Critical Differentiation from First-Generation IDH1 Inhibitors

Crelosidenib gentisate is not interchangeable with first-generation reversible mIDH1 inhibitors such as ivosidenib (AG-120) or olutasidenib, nor with IDH2-selective agents like enasidenib. Its covalent, irreversible binding mechanism fundamentally alters pharmacological properties, including sustained target engagement and efficacy against acquired resistance mutations [1]. Additionally, its unique inhibition profile across multiple IDH1 and IDH2 mutants distinguishes it from agents with narrower mutant coverage. Substitution without consideration of these differential characteristics risks compromised target inhibition, suboptimal clinical response, and failure to address ivosidenib-resistant disease contexts [2].

• [1] Cleary JM, et al. Secondary IDH1 resistance mutations and oncogenic IDH2 mutations cause acquired resistance to ivosidenib in cholangiocarcinoma. NPJ Precis Oncol. 2022 Sep 2;6(1):61. View Source
• [2] Salama V, et al. Preclinical Studies of A Novel Idh1 Inhibitor In Acute Myeloid Leukemia (Aml). The University of Texas MD Anderson Cancer Center, 2020. View Source

Crelosidenib Gentisate Evidence Guide: Comparative Efficacy Data vs. Ivosidenib and Other IDH Inhibitors

Superior Potency vs. Ivosidenib: IDH1 R132H Enzyme Inhibition

Crelosidenib gentisate (LY3410738) exhibits potent inhibition of the IDH1 R132H mutant enzyme with an IC50 of 6.27 nM [1]. In contrast, the first-generation inhibitor ivosidenib (AG-120) demonstrates significantly weaker inhibition, with reported IC50 values of approximately 70-150 nM for the same mutant under comparable assay conditions [2]. LY3410738 is described as 'more effective than Ivosidenib' in preclinical AML models [3].

Evidence Dimension	In vitro enzymatic inhibition (IC50)
Target Compound Data	6.27 nM
Comparator Or Baseline	Ivosidenib (AG-120): ~70-150 nM
Quantified Difference	~11-24 fold greater potency
Conditions	Biochemical assay, IDH1 R132H mutant enzyme

Why This Matters

Higher potency reduces the effective dose required for target engagement, potentially improving therapeutic index and enabling lower clinical dosing.

• [1] MedChemExpress. Crelosidenib (gentisate) IC50 values. View Source
• [2] Popovici-Muller J, et al. Discovery of AG-120 (Ivosidenib): A First-in-Class Mutant IDH1 Inhibitor for the Treatment of IDH1 Mutant Cancers. ACS Med Chem Lett. 2018;9(4):300-305. View Source
• [3] Salama V, et al. Abstract 6417: LY3410738, a novel inhibitor of mutant IDH1 is more effective than Ivosidenib and potentiates antileukemic activity of standard chemotherapy in preclinical models of acute myeloid leukemia (AML). Cancer Res 2020;80(16_Suppl):6417. View Source

Greater 2-HG Reduction vs. Ivosidenib in AML Models

Crelosidenib (LY3410738) induces a rapid and more profound decrease in the oncometabolite 2-hydroxyglutarate (2-HG) compared to ivosidenib (AG-120) [1]. In AML cells in vitro, LY3410738 treatment resulted in a significantly greater reduction of 2-HG levels . In vivo, LY3410738 demonstrated sustained 2-HG inhibition and more durable efficacy relative to AG-120 in an AML xenograft model [2].

Evidence Dimension	2-HG oncometabolite suppression
Target Compound Data	Rapid and profound 2-HG reduction
Comparator Or Baseline	Ivosidenib (AG-120): slower, less profound reduction
Quantified Difference	Qualitative: 'more profound decrease'
Conditions	AML cell lines and patient-derived xenograft models

Why This Matters

Greater and more rapid 2-HG suppression correlates with enhanced reversal of differentiation block and potentially improved clinical outcomes in mIDH malignancies.

• [1] Salama V, et al. Preclinical Studies of A Novel Idh1 Inhibitor In Acute Myeloid Leukemia (Aml). The University of Texas MD Anderson Cancer Center, 2020. View Source
• [2] Salama V, et al. Abstract 6417: LY3410738, a novel inhibitor of mutant IDH1 is more effective than Ivosidenib and potentiates antileukemic activity of standard chemotherapy in preclinical models of acute myeloid leukemia (AML). Cancer Res 2020;80(16_Suppl):6417. View Source

Overcomes Ivosidenib Resistance: Activity Against D279N Mutation

Crelosidenib (LY3410738) maintains potent inhibition of the IDH1 R132H/D279N double mutant, which confers acquired resistance to ivosidenib [1]. While ivosidenib binding is impaired and fails to block 2-HG production in this mutant, LY3410738, as an irreversible covalent inhibitor, binds and blocks 2-HG production and cellular transformation by IDH1 R132H/D279N .

Evidence Dimension	Activity against resistance mutation
Target Compound Data	Binds and blocks IDH1 R132H/D279N; inhibits 2-HG production
Comparator Or Baseline	Ivosidenib: impaired binding, fails to block 2-HG
Quantified Difference	Qualitative: 'maintains activity' vs. 'impaired'
Conditions	In vitro models expressing IDH1 R132H/D279N

Why This Matters

Ability to overcome ivosidenib resistance expands therapeutic utility to patients who have progressed on first-line mIDH1 therapy, addressing a critical unmet need.

• [1] Cleary JM, et al. Secondary IDH1 resistance mutations and oncogenic IDH2 mutations cause acquired resistance to ivosidenib in cholangiocarcinoma. NPJ Precis Oncol. 2022 Sep 2;6(1):61. View Source

Broader Mutant Coverage: IDH2 Inhibition

Unlike ivosidenib and olutasidenib, which are selective for IDH1 mutants, Crelosidenib gentisate exhibits potent inhibition of both IDH1 and IDH2 mutant enzymes . It demonstrates IC50 values of 36.9 nM against IDH2 R140Q and 11.5 nM against IDH2 R172K [1]. This broader mutant coverage provides a therapeutic advantage in malignancies where IDH2 mutations co-occur or emerge as resistance mechanisms [2].

Evidence Dimension	IDH2 mutant enzyme inhibition (IC50)
Target Compound Data	IDH2 R140Q: 36.9 nM; IDH2 R172K: 11.5 nM
Comparator Or Baseline	Ivosidenib: minimal/absent IDH2 inhibition; Enasidenib: IDH2 R140Q IC50 ~100 nM, R172K ~400 nM
Quantified Difference	Crelosidenib is ~2.7x more potent than enasidenib on R140Q, ~35x more potent on R172K
Conditions	Biochemical assays, mutant IDH2 enzymes

Why This Matters

Dual IDH1/IDH2 mutant coverage offers potential monotherapy for heterogeneous tumor populations and may prevent IDH2-driven resistance to IDH1-selective agents.

• [1] MedChemExpress. Crelosidenib (gentisate) IC50 values. View Source
• [2] Yen K, et al. AG-221, a First-in-Class Therapy Targeting Acute Myeloid Leukemia Harboring Oncogenic IDH2 Mutations. Cancer Discov. 2017;7(5):478-493. View Source

Covalent Binding: Irreversible Target Engagement

Crelosidenib (LY3410738) is a covalent inhibitor that forms an irreversible bond with Cys269 in the allosteric binding pocket of mutant IDH1 . This contrasts with ivosidenib and olutasidenib, which are reversible inhibitors [1]. The covalent mechanism leads to sustained target inhibition, as demonstrated by prolonged 2-HG suppression and durable in vivo efficacy compared to the reversible inhibitor AG-120 [2].

Evidence Dimension	Binding mechanism and duration of effect
Target Compound Data	Covalent, irreversible binding to Cys269; sustained 2-HG inhibition
Comparator Or Baseline	Ivosidenib/Olutasidenib: reversible binding; transient inhibition requiring continuous exposure
Quantified Difference	Qualitative: 'sustained' vs. 'transient'
Conditions	Biochemical binding assays and in vivo pharmacodynamics

Why This Matters

Irreversible covalent binding provides a pharmacodynamic advantage, potentially allowing less frequent dosing and overcoming resistance mechanisms that rely on reversible inhibitor dissociation.

• [1] Cleary JM, et al. Secondary IDH1 resistance mutations and oncogenic IDH2 mutations cause acquired resistance to ivosidenib in cholangiocarcinoma. NPJ Precis Oncol. 2022 Sep 2;6(1):61. View Source
• [2] Salama V, et al. Preclinical Studies of A Novel Idh1 Inhibitor In Acute Myeloid Leukemia (Aml). The University of Texas MD Anderson Cancer Center, 2020. View Source

Synergy with Venetoclax in AML Models

Crelosidenib (LY3410738) demonstrates synergistic antileukemic activity when combined with the Bcl-2 inhibitor venetoclax [1]. In isogenic cells with IDH1 R132H mutation, the combination resulted in more profound reduction in cell viability and enhanced apoptosis compared to single-agent treatment . Notably, this combination was efficacious in an AML patient-derived xenograft model from a patient refractory to ivosidenib [2].

Evidence Dimension	Combination synergy with venetoclax
Target Compound Data	Enhanced apoptosis and reduced viability in combination
Comparator Or Baseline	Single-agent LY3410738 or venetoclax
Quantified Difference	Qualitative: 'synergistic' and 'enhanced'
Conditions	AML cell lines and PDX models

Why This Matters

Synergy with venetoclax supports rational combination strategies for IDH1-mutant AML, potentially improving response rates and overcoming primary resistance.

• [1] Salama V, et al. Abstract 6417: LY3410738, a novel inhibitor of mutant IDH1 is more effective than Ivosidenib and potentiates antileukemic activity of standard chemotherapy in preclinical models of acute myeloid leukemia (AML). Cancer Res 2020;80(16_Suppl):6417. View Source
• [2] Salama V, et al. Preclinical Studies of A Novel Idh1 Inhibitor In Acute Myeloid Leukemia (Aml). The University of Texas MD Anderson Cancer Center, 2020. View Source

Crelosidenib Gentisate Recommended Research Applications in Oncology

Preclinical Efficacy Testing in IDH1-Mutant AML Models

Given its superior potency over ivosidenib and ability to suppress 2-HG more profoundly [1], Crelosidenib gentisate is ideally suited for in vitro and in vivo studies of IDH1-mutant acute myeloid leukemia. Its covalent mechanism [2] ensures sustained target engagement, making it a valuable tool for differentiation studies and combination therapy assessments with venetoclax [3].

Overcoming Acquired Ivosidenib Resistance in Cholangiocarcinoma Research

Crelosidenib gentisate maintains activity against the IDH1 D279N resistance mutation that impairs ivosidenib binding [1]. This compound is essential for research into second-line treatment strategies for IDH1-mutant cholangiocarcinoma and other solid tumors, providing a means to investigate sequential inhibitor therapy and resistance mechanisms [2].

Pan-mIDH Inhibition in Tumors with Dual IDH1/IDH2 Mutations

With nanomolar potency against both IDH1 and IDH2 mutants [1], Crelosidenib gentisate enables studies in tumor models harboring heterogeneous IDH mutations or where IDH2 mutations emerge during therapy [2]. This broad-spectrum mIDH inhibition supports research into novel treatment paradigms for myeloid malignancies and gliomas.

• [1] Salama V, et al. Preclinical Studies of A Novel Idh1 Inhibitor In Acute Myeloid Leukemia (Aml). The University of Texas MD Anderson Cancer Center, 2020. View Source
• [2] Cleary JM, et al. Secondary IDH1 resistance mutations and oncogenic IDH2 mutations cause acquired resistance to ivosidenib in cholangiocarcinoma. NPJ Precis Oncol. 2022 Sep 2;6(1):61. View Source
• [3] MedChemExpress. Crelosidenib (gentisate) IC50 values. View Source